Cas no 2020228-28-6 (4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol)
4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol Chemical and Physical Properties
Names and Identifiers
-
- α-(Difluoromethyl)-2-fluoro-4-hydroxybenzenemethanol
- 4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol
- 2020228-28-6
- EN300-1945514
-
- Inchi: 1S/C8H7F3O2/c9-6-3-4(12)1-2-5(6)7(13)8(10)11/h1-3,7-8,12-13H
- InChI Key: SLBVFHHPGXQOBB-UHFFFAOYSA-N
- SMILES: C(C1C=CC(=CC=1F)O)(O)C(F)F
Computed Properties
- Exact Mass: 192.03981395g/mol
- Monoisotopic Mass: 192.03981395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 40.5Ų
4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1945514-0.05g |
4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol |
2020228-28-6 | 0.05g |
$683.0 | 2023-09-17 | ||
| Enamine | EN300-1945514-0.1g |
4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol |
2020228-28-6 | 0.1g |
$715.0 | 2023-09-17 | ||
| Enamine | EN300-1945514-0.25g |
4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol |
2020228-28-6 | 0.25g |
$748.0 | 2023-09-17 | ||
| Enamine | EN300-1945514-0.5g |
4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol |
2020228-28-6 | 0.5g |
$781.0 | 2023-09-17 | ||
| Enamine | EN300-1945514-1.0g |
4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol |
2020228-28-6 | 1g |
$813.0 | 2023-06-03 | ||
| Enamine | EN300-1945514-2.5g |
4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol |
2020228-28-6 | 2.5g |
$1594.0 | 2023-09-17 | ||
| Enamine | EN300-1945514-5.0g |
4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol |
2020228-28-6 | 5g |
$2360.0 | 2023-06-03 | ||
| Enamine | EN300-1945514-10.0g |
4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol |
2020228-28-6 | 10g |
$3500.0 | 2023-06-03 | ||
| Enamine | EN300-1945514-1g |
4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol |
2020228-28-6 | 1g |
$813.0 | 2023-09-17 | ||
| Enamine | EN300-1945514-5g |
4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol |
2020228-28-6 | 5g |
$2360.0 | 2023-09-17 |
4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol
Professional Introduction to Compound with CAS No. 2020228-28-6 and Product Name: 4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol
The compound identified by the CAS number 2020228-28-6 and the product name 4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both fluorine atoms and a hydroxyl group in its molecular structure imparts distinct chemical properties that make it a promising candidate for further exploration.
In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The compound 4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol exemplifies this trend, as its molecular design incorporates fluorine atoms in strategic positions to optimize pharmacokinetic profiles. This approach aligns with the broader goal of developing more effective and targeted therapeutics.
The hydroxyl group in the compound’s structure plays a crucial role in its reactivity and potential biological activity. Hydroxyl-functionalized molecules are well-known for their involvement in various biochemical pathways, making them valuable scaffolds for drug discovery. The combination of the hydroxyl group with the difluoroethyl side chain introduces additional complexity, which can be leveraged to modulate drug interactions at the molecular level. Such modifications are often critical in achieving desired pharmacological effects while minimizing side reactions.
Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel pharmaceuticals. The fluorophenol core of 4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol is particularly noteworthy, as it has been shown to exhibit favorable properties such as high lipophilicity and good solubility in both aqueous and organic solvents. These characteristics are essential for ensuring efficient absorption and distribution within the body, which are key factors in determining a drug’s overall efficacy.
The synthesis of 4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol involves sophisticated chemical methodologies that require precise control over reaction conditions and intermediates. Advanced synthetic techniques, including fluorination reactions and functional group transformations, are employed to construct the desired molecular framework. The successful preparation of this compound underscores the growing expertise in handling complex fluorinated systems, which is a testament to the progress made in synthetic organic chemistry.
From a biological perspective, the compound’s potential applications are vast. Preliminary research suggests that it may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. The unique interplay between the difluoroethyl group, the hydroxyl moiety, and the aromatic ring suggests multiple avenues for further investigation. For instance, computational modeling studies have been utilized to predict how these structural elements influence binding interactions with biological targets, providing valuable insights into its pharmacological behavior.
The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-activity relationship (SAR) studies has accelerated the discovery process for compounds like 4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol. These methodologies allow researchers to rapidly assess large libraries of molecules for their biological activity, enabling the identification of lead compounds with high precision. As a result, there is growing optimism that this compound will serve as a foundation for developing novel therapeutic agents that address unmet medical needs.
Environmental considerations also play a role in the evaluation of new chemical entities. The presence of fluorine atoms raises questions about persistence and potential toxicity, necessitating thorough environmental impact assessments before widespread use. However, advancements in green chemistry principles offer promising solutions to mitigate these concerns. For example, biodegradable fluorinated compounds have been developed through innovative synthetic strategies that prioritize sustainability without compromising efficacy.
In conclusion,4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological properties position it as a valuable candidate for further research and development. As scientists continue to unravel its potential applications,this compound will undoubtedly play an important role in shaping the future of medicine.
2020228-28-6 (4-(2,2-difluoro-1-hydroxyethyl)-3-fluorophenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)